Cas no 62749-34-2 (5-(pyridin-4-yl)pyridin-2-ol)

5-(Pyridin-4-yl)pyridin-2-ol is a heterocyclic compound featuring a bipyridyl structure with a hydroxyl substituent, offering versatile utility in coordination chemistry and pharmaceutical applications. Its rigid, planar scaffold facilitates strong metal-binding properties, making it valuable as a ligand in catalytic systems or metal-organic frameworks (MOFs). The hydroxyl group enhances solubility in polar solvents and provides a reactive site for further functionalization. This compound is particularly useful in medicinal chemistry, where its pyridyl motifs can serve as key pharmacophores in drug design. Its stability and synthetic adaptability make it a preferred intermediate for developing bioactive molecules and advanced materials.

5-(pyridin-4-yl)pyridin-2-ol structure

Product Name:5-(pyridin-4-yl)pyridin-2-ol

CAS No:62749-34-2

MF:C₁₀H₈N₂O

MW:172.18332195282

MDL:MFCD11876525

CID:433264

PubChem ID:13289548

Update Time:2025-10-17

5-(pyridin-4-yl)pyridin-2-ol Chemical and Physical Properties

Names and Identifiers

- [3,4'-Bipyridin]-6(1H)-one
- 5-pyridin-4-yl-1H-pyridin-2-one
- 5-(pyridin-4-yl)pyridin-2-ol
- DTXSID40534930
- 1,6-dihydro-[3,4'-bipyridin]-6-one
- 5-(4-pyridinyl)-2(1H)-pyridinone
- SCHEMBL611156
- 62749-34-2
- AKOS015945756
- JLEJXZDPNYUTIR-UHFFFAOYSA-N
- MDL： MFCD11876525
- Inchi： 1S/C10H8N2O/c13-10-2-1-9(7-12-10)8-3-5-11-6-4-8/h1-7H,(H,12,13)
- InChI Key： JLEJXZDPNYUTIR-UHFFFAOYSA-N
- SMILES： O=C1C=CC(=CN1)C1C=CN=CC=1

Computed Properties

Exact Mass: 172.06374
Monoisotopic Mass: 172.063662883g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 42Å²

Experimental Properties

PSA: 41.99

5-(pyridin-4-yl)pyridin-2-ol Pricemore >>

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